2,3,5,6-Tetrafluoro-4-nitroaniline
Overview
Description
2,3,5,6-Tetrafluoro-4-nitroaniline (TFNA) is an organic compound that is used as a reagent for a variety of applications in the laboratory. It is a compound of nitrogen, carbon, fluorine, and oxygen and is used in the synthesis of various compounds. TFNA is a versatile compound and has been studied extensively in the past, leading to its use in a variety of research applications.
Scientific Research Applications
Chemical Synthesis and Reactions
2,3,5,6-Tetrafluoro-4-nitroaniline has been used in various chemical syntheses and reactions. For instance, it has been involved in the oxidation of perfluoroaromatics, forming compounds like 3,4,5-trifluoro-6-nitro-1,2-diazo-oxide and trifluorohydroquinone (Hudlicky & Bell, 1974). Additionally, it serves as an intermediate for synthesizing tetrafluorobenzimidazoles, -triazoles, and -quinoxalines, with potential applications in fungicidal activities (Heaton, Hill, & Drakesmith, 1997).
Mass Spectrometry Applications
The compound's unique properties enable its application in mass spectrometry for differentiating isomers. Specifically, it can be used to study the fragmentation patterns of various fluoronitroanilines, assisting in the differentiation of isomers (Gierczyk, Grajewski, & Zalas, 2006).
Application in Organic Paramagnetic Building Blocks
This compound has been utilized in the development of stable polyfluorinated nitroxide radicals for cross-coupling reactions. This application is significant in the field of organic chemistry, particularly in synthesizing fluorinated organic paramagnetic compounds (Politanskaya et al., 2020).
Synthesis of Heterocyclic Compounds
The chemical plays a role in synthesizing heterocyclic compounds. For example, it has been used in the synthesis of tetrafluoro-4-nitrosopyridine, a compound with potential applications in developing new heterocyclic compounds (Banks et al., 1987).
Research in Molecular Structure and Binding
In crystallography and molecular structure research, this compound has contributed to studies involving the interactions and binding properties of molecules. For instance, research has been conducted on the binding properties of nitroaniline isomers, which can include derivatives of this compound, with proteins like bovine serum albumin, providing insights into molecular interactions and toxicological implications (Xiang, Tong, & Lin, 2007).
Environmental Chemistry and Biodegradation
This compound is also relevant in environmental chemistry, particularly in studying its biodegradation. Research involving strains like Rhodococcus sp. has explored the aerobic degradation pathways of related nitroaniline compounds, which can inform the biodegradability and environmental impact of this compound (Khan et al., 2013).
Safety and Hazards
Future Directions
While specific future directions for 2,3,5,6-Tetrafluoro-4-nitroaniline are not mentioned in the search results, fluorinated compounds are being increasingly used in the development of new molecular entities with various biological activities . This suggests that this compound could potentially have applications in the development of new drugs or materials.
Properties
IUPAC Name |
2,3,5,6-tetrafluoro-4-nitroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2F4N2O2/c7-1-3(9)6(12(13)14)4(10)2(8)5(1)11/h11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYOHNVFWHXDRJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1F)F)[N+](=O)[O-])F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2F4N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80455054 |
Source
|
| Record name | Benzenamine, 2,3,5,6-tetrafluoro-4-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80455054 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
776-16-9 |
Source
|
| Record name | 2,3,5,6-Tetrafluoro-4-nitrobenzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=776-16-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenamine, 2,3,5,6-tetrafluoro-4-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80455054 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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